Cas no 265989-30-8 (N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE)

N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE structure
265989-30-8 structure
Product Name:N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE
CAS No:265989-30-8
MF:C19H21NO3
MW:311.374945402145
CID:825447
PubChem ID:10662825
Update Time:2025-07-16

N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE Chemical and Physical Properties

Names and Identifiers

    • N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE
    • 4-methyl-3-oxo-N-(4-phenylmethoxyphenyl)pentanamide
    • Pentanamide, 4-methyl-3-oxo-N-[4-(phenylmethoxy)phenyl]-
    • DTXSID00443231
    • N-(4-(Benzyloxy)phenyl)-4-methyl-3-oxopentanamide
    • 265989-30-8
    • AKOS027447664
    • SCHEMBL23636399
    • Inchi: 1S/C19H21NO3/c1-14(2)18(21)12-19(22)20-16-8-10-17(11-9-16)23-13-15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3,(H,20,22)
    • InChI Key: OUZOXSZZTRPICC-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)NC(CC(C(C)C)=O)=O

Computed Properties

  • Exact Mass: 311.15200
  • Monoisotopic Mass: 311.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Melting Point: 106-108°C
  • Solubility: Acetone, Chloroform, Ethyl Acetate
  • PSA: 55.40000
  • LogP: 3.89230

N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE Security Information

  • Storage Condition:Refrigerator

N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B287680-100mg
N-4-Benzyloxyphenyl Isobutyrylacetamide
265989-30-8
100mg
$ 135.00 2023-04-18
TRC
B287680-250mg
N-4-Benzyloxyphenyl Isobutyrylacetamide
265989-30-8
250mg
$ 193.00 2023-04-18
TRC
B287680-500mg
N-4-Benzyloxyphenyl Isobutyrylacetamide
265989-30-8
500mg
$ 362.00 2023-04-18
TRC
B287680-1g
N-4-Benzyloxyphenyl Isobutyrylacetamide
265989-30-8
1g
$ 666.00 2023-04-18
TRC
B287680-2.5g
N-4-Benzyloxyphenyl Isobutyrylacetamide
265989-30-8
2.5g
$ 1476.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-212068-250 mg
N-4-Benzyloxyphenyl Isobutyrylacetamide,
265989-30-8
250MG
¥2,482.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-212068-250mg
N-4-Benzyloxyphenyl Isobutyrylacetamide,
265989-30-8
250mg
¥2482.00 2023-09-05
A2B Chem LLC
AB31766-100mg
Pentanamide, 4-methyl-3-oxo-N-[4-(phenylmethoxy)phenyl]-
265989-30-8
100mg
$252.00 2024-04-20
A2B Chem LLC
AB31766-250mg
Pentanamide, 4-methyl-3-oxo-N-[4-(phenylmethoxy)phenyl]-
265989-30-8
250mg
$309.00 2024-04-20
A2B Chem LLC
AB31766-500mg
Pentanamide, 4-methyl-3-oxo-N-[4-(phenylmethoxy)phenyl]-
265989-30-8
500mg
$472.00 2024-04-20

N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE Production Method

Additional information on N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE

Recent Advances in the Study of N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE (CAS: 265989-30-8): A Comprehensive Research Brief

N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE (CAS: 265989-30-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its biochemical properties and therapeutic mechanisms. This research brief synthesizes the latest findings related to this compound, providing a detailed overview of its current research status, methodologies employed, and key outcomes.

One of the primary areas of investigation has been the compound's role as a modulator of specific biochemical pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE exhibits notable activity in inhibiting certain enzymes involved in inflammatory responses. The study utilized high-throughput screening and molecular docking techniques to elucidate the compound's binding affinity and selectivity, revealing promising results for its use in anti-inflammatory therapies.

Further research has explored the pharmacokinetic and pharmacodynamic properties of 265989-30-8. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are critical factors for its potential transition into clinical trials. The study also identified specific metabolites of the compound, providing insights into its metabolic pathways and potential drug-drug interactions.

In addition to its therapeutic potential, the synthetic routes and scalability of N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE have been a focus of recent investigations. A 2024 publication in Organic Process Research & Development detailed an optimized synthetic protocol that improves yield and purity, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications and future commercialization efforts.

Despite these promising developments, challenges remain. For instance, the precise mechanism of action of 265989-30-8 in certain biological contexts is still under investigation. Ongoing studies aim to clarify these aspects, with preliminary data suggesting potential applications in neurodegenerative diseases. Researchers are also exploring combination therapies, where this compound may enhance the efficacy of existing drugs.

In conclusion, N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE (CAS: 265989-30-8) represents a compound with substantial potential in pharmaceutical research. Its diverse biochemical activities, coupled with recent advancements in synthesis and characterization, position it as a promising candidate for further development. Future research should focus on elucidating its full therapeutic spectrum and addressing any remaining pharmacokinetic or safety concerns to facilitate its progression into clinical applications.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen